![molecular formula C22H15BrN4O B2671057 4-benzyl-1-(4-bromophenyl)[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one CAS No. 866896-41-5](/img/structure/B2671057.png)
4-benzyl-1-(4-bromophenyl)[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one
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Overview
Description
“4-benzyl-1-(4-bromophenyl)[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one” is a chemical compound. It is part of a collection of unique chemicals provided by Sigma-Aldrich . The buyer assumes responsibility to confirm product identity and/or purity .
Synthesis Analysis
The synthesis of related compounds involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido .Molecular Structure Analysis
The molecular structure of this compound can be represented by the linear formula C16H10BrIN4O . More detailed structural information can be obtained from 1H NMR spectroscopy .Scientific Research Applications
Pharmacological Investigations
H1-Antihistaminic Agents
A series of novel 1-substituted-4-benzyl-4H-[1,2,4]triazolo[4,3-a]quinazolin-5-ones, including compounds structurally related to "4-benzyl-1-(4-bromophenyl)[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one," were synthesized and evaluated for their in vivo H1-antihistaminic activity. These compounds demonstrated significant protective effects against histamine-induced bronchospasm in guinea pigs, highlighting their potential as new classes of H1-antihistaminic agents with minimal sedative effects compared to chlorpheniramine maleate, a reference standard (Alagarsamy et al., 2007), (Alagarsamy et al., 2008).
Antihypertensive Activity
Another study explored the antihypertensive activity of similar triazoloquinazolinones, demonstrating that these compounds exhibit significant antihypertensive effects in spontaneously hypertensive rats, suggesting another therapeutic application beyond antihistaminic activity (Alagarsamy & Pathak, 2007).
Quality Control and Synthetic Methodologies
Quality Control for Antimalarial Agents
Research on developing quality control methods for compounds structurally related to "this compound" has focused on ensuring their purity and effectiveness as potential antimalarial agents. This encompasses various physicochemical properties and analytical methods to ensure the compound's suitability for further in-depth studies (Danylchenko et al., 2018).
Anticancer Activity
The synthesis of a combinatorial library of 2-(alkyl-, alkaryl-, aryl-, hetaryl-)[1,2,4]triazolo[1,5-c]quinazolines, including compounds related to the one , has been investigated for potential anticancer activities. These compounds showed promising in vitro anticancer activity against various cancer cell lines, demonstrating the versatility of the triazoloquinazolinone scaffold in medicinal chemistry (Kovalenko et al., 2012).
Safety and Hazards
properties
IUPAC Name |
4-benzyl-1-(4-bromophenyl)-[1,2,4]triazolo[4,3-a]quinazolin-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H15BrN4O/c23-17-12-10-16(11-13-17)20-24-25-22-26(14-15-6-2-1-3-7-15)21(28)18-8-4-5-9-19(18)27(20)22/h1-13H,14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZNANOLPRRAIMQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C(=O)C3=CC=CC=C3N4C2=NN=C4C5=CC=C(C=C5)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H15BrN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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